Cas no 391863-55-1 (N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 391863-55-1
• MF: C₁₇H₁₄ClN₃O₃S
• MW: 375.829361438751
• CID: 6443577
• Update Time: 2025-07-02

N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide
• N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)-2,3-dimethoxybenzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2,3-dimethoxy-

• Inchi： 1S/C17H14ClN3O3S/c1-23-13-9-5-7-11(14(13)24-2)15(22)19-17-21-20-16(25-17)10-6-3-4-8-12(10)18/h3-9H,1-2H3,(H,19,21,22)
• InChI Key： CJNJYGVJEXAHIJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)S1)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• pka: 7.40±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide

Recent Advances in the Study of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide (CAS: 391863-55-1)

The compound N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide (CAS: 391863-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide as a promising scaffold for drug development. Its unique structural features, including the thiadiazole ring and the dimethoxybenzamide moiety, contribute to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a candidate for the treatment of diseases such as cancer and autoimmune disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against protein kinases implicated in tumor growth. The research team employed molecular docking and in vitro assays to elucidate the binding interactions between the compound and its target proteins. Their findings suggest that the compound's efficacy is linked to its ability to occupy the ATP-binding site of the kinases, thereby disrupting their catalytic activity.

Another area of interest is the compound's potential as an antimicrobial agent. Preliminary investigations have shown that N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide exhibits activity against a range of Gram-positive and Gram-negative bacteria. Researchers attribute this effect to the compound's ability to interfere with bacterial cell wall synthesis, although further studies are needed to confirm the exact mechanism.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Issues such as solubility and metabolic stability need to be addressed to enhance its bioavailability and therapeutic potential. Current efforts are focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2,3-dimethoxybenzamide represents a versatile and pharmacologically active compound with broad applications in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic utility. The compound's dual potential as an anticancer and antimicrobial agent underscores its significance in the field of chemical biology and medicinal chemistry.